Cas no 136592-86-4 (Dimethyl 3-Bromomethylpyridine-5,6-dicarboxylate)

• Product Name: Dimethyl 3-Bromomethylpyridine-5,6-dicarboxylate
• CAS No: 136592-86-4
• MF: C₁₀H₁₀BrNO₄
• MW: 288.094702243805
• CID: 4734938
• Update Time: 2025-05-24

Dimethyl 3-Bromomethylpyridine-5,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 3-Bromomethylpyridine-5,6-dicarboxylate
• Imazamox Impurity 11

• Inchi： 1S/C10H10BrNO4/c1-15-9(13)7-3-6(4-11)5-12-8(7)10(14)16-2/h3,5H,4H2,1-2H3
• InChI Key： ZGSOVUCMPRAGQI-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC=C(CBr)C=C1C(OC)=O

Experimental Properties

• Melting Point: NA

Dimethyl 3-Bromomethylpyridine-5,6-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Dimethyl 3-Bromomethylpyridine-5,6-dicarboxylate

Comprehensive Overview of Dimethyl 3-Bromomethylpyridine-5,6-dicarboxylate (CAS No. 136592-86-4)

Dimethyl 3-Bromomethylpyridine-5,6-dicarboxylate (CAS No. 136592-86-4) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a bromomethyl group and dicarboxylate esters, makes it a versatile building block for heterocyclic chemistry. With the growing demand for pyridine derivatives in drug discovery, this compound has garnered significant attention from researchers and industries alike.

In recent years, the compound's role in catalysis and cross-coupling reactions has become a hotspot in organic synthesis. Users frequently search for terms like "Dimethyl 3-Bromomethylpyridine-5,6-dicarboxylate synthesis" or "CAS 136592-86-4 applications," reflecting its relevance in modern chemistry. Its compatibility with Suzuki-Miyaura and Buchwald-Hartwig reactions further enhances its utility in constructing complex molecular architectures.

The compound's thermal stability and solubility in common organic solvents (e.g., DMF, THF) are often discussed in academic forums. Environmental concerns have also driven interest in "green chemistry alternatives" for its production, aligning with the global push toward sustainable practices. Researchers emphasize its potential in bioconjugation and probe design for biochemical studies, addressing queries like "How to modify pyridine derivatives for fluorescence labeling?"

From a commercial perspective, Dimethyl 3-Bromomethylpyridine-5,6-dicarboxylate is cataloged by major chemical suppliers under high-purity grades (>98%). Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality verification, as highlighted in user searches like "CAS 136592-86-4 characterization methods." Storage recommendations typically include inert atmospheres and low temperatures to preserve reactivity.

Emerging trends link this compound to metal-organic frameworks (MOFs) and covalent organic polymers (COPs), where its bifunctional groups aid in constructing porous materials for gas storage. Such applications respond to popular inquiries like "pyridine-based MOFs for carbon capture." Additionally, its derivatives are explored in electronic materials, particularly in organic semiconductors and OLEDs, bridging gaps between academia and industry needs.

In conclusion, Dimethyl 3-Bromomethylpyridine-5,6-dicarboxylate (CAS No. 136592-86-4) exemplifies the intersection of innovation and practicality in chemical research. Its adaptability to diverse synthetic pathways and alignment with sustainability goals ensures its continued prominence in scientific literature and industrial workflows.